1-[(4-Chlorophenoxy)acetyl]-4-[(4-methoxyphenoxy)acetyl]piperazine

• Molecular Formula: C21H23ClN2O5
• Molecular Weight: 418.9 g/mol
• IUPAC Name: 1-[4-[2-(4-chlorophenoxy)acetyl]piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone
• InChI: InChI=1S/C21H23ClN2O5/c1-27-17-6-8-19(9-7-17)29-15-21(26)24-12-10-23(11-13-24)20(25)14-28-18-4-2-16(22)3-5-18/h2-9H,10-15H2,1H3
• InChI Key: HJBYPNFZPXYSGJ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)Cl

Description

1-[(4-Chlorophenoxy)acetyl]-4-[(4-methoxyphenoxy)acetyl]piperazine, also known as TFMPP, is a psychoactive compound that belongs to the family of piperazine derivatives. It is commonly used as a recreational drug due to its hallucinogenic and euphoric effects. However, this compound has also been the subject of scientific research due to its potential medicinal properties.

Mechanism of Action

1-[(4-Chlorophenoxy)acetyl]-4-[(4-methoxyphenoxy)acetyl]piperazine acts as a partial agonist at serotonin receptors, particularly the 5-HT1A and 5-HT2A receptors. It also inhibits the reuptake of serotonin, leading to an increase in its concentration in the synaptic cleft. This results in the modulation of various neurotransmitter systems in the brain, leading to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been found to modulate various neurotransmitter systems in the brain, including serotonin, dopamine, and norepinephrine. It has been shown to increase the levels of these neurotransmitters in certain brain regions, leading to its psychoactive effects. This compound has also been found to have anxiolytic and antidepressant properties, which may be attributed to its ability to modulate serotonin receptors.

Advantages and Limitations for Lab Experiments

1-[(4-Chlorophenoxy)acetyl]-4-[(4-methoxyphenoxy)acetyl]piperazine has been used in various preclinical studies to investigate its potential therapeutic effects. However, its use is limited by its psychoactive effects, which may confound the interpretation of results. Additionally, this compound has been found to have a narrow therapeutic window, meaning that the dose required to produce therapeutic effects is close to the dose that produces adverse effects.

Future Directions

There is still much to be learned about the potential therapeutic effects of 1-[(4-Chlorophenoxy)acetyl]-4-[(4-methoxyphenoxy)acetyl]piperazine. Future research may focus on investigating its effects in different animal models of psychiatric disorders, as well as its potential use in combination with other drugs. Additionally, further studies may investigate the mechanisms underlying its anxiolytic and antidepressant properties, as well as its potential side effects and toxicity.

Synthesis Methods

The synthesis of 1-[(4-Chlorophenoxy)acetyl]-4-[(4-methoxyphenoxy)acetyl]piperazine involves the reaction of 1-(4-chlorophenoxy)acetyl chloride with 4-(4-methoxyphenoxy)acetyl piperazine in the presence of a base such as triethylamine. The resulting compound can be purified through recrystallization or chromatography.

Scientific Research Applications

1-[(4-Chlorophenoxy)acetyl]-4-[(4-methoxyphenoxy)acetyl]piperazine has been studied for its potential therapeutic effects in various medical conditions such as depression, anxiety, and schizophrenia. It has been found to have anxiolytic and antidepressant properties, which may be attributed to its ability to modulate serotonin receptors in the brain.